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Compound of Interest

Compound Name: 3-Phenoxybenzaldehyde

Cat. No.: B142659 Get Quote

This document provides essential safety, logistical, and procedural information for the proper

disposal of 3-Phenoxybenzaldehyde, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following guidelines are intended for

researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
3-Phenoxybenzaldehyde is a chemical that requires careful handling due to its hazardous

properties. It is harmful if swallowed and can be fatal if inhaled[1]. It is also known to cause skin

and eye irritation, as well as respiratory tract irritation[2][3]. Furthermore, it is classified as very

toxic to aquatic life with long-lasting effects, necessitating strict adherence to environmental

disposal protocols[4].

Personal Protective Equipment (PPE): Before handling 3-Phenoxybenzaldehyde, ensure the

following personal protective equipment is used:

Eye Protection: Chemical safety glasses or a full-face shield[3].

Hand Protection: Chemical-resistant gloves.

Skin Protection: Appropriate protective clothing, such as a lab coat or apron, to prevent skin

contact[3].
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Respiratory Protection: In areas with inadequate ventilation or when dealing with mists or

vapors, use a NIOSH/MSHA-approved respirator[1][3].

Operational Plans: Handling, Storage, and Spill
Procedures
Safe Handling:

Always use 3-Phenoxybenzaldehyde in a well-ventilated area, preferably within a chemical

fume hood or a closed system with appropriate exhaust ventilation[1][2][3].

Avoid all direct contact with skin and eyes, and prevent the inhalation of vapor or mist[1][4].

Employ spark-proof tools and ensure containers are grounded and bonded during transfer to

prevent static discharge[2].

Prohibit eating, drinking, or smoking in areas where the chemical is handled or stored[4][5].

Storage:

Keep containers tightly sealed in a dry, cool, and well-ventilated location[2][4].

Store away from sources of heat, sparks, or open flames[2].

Isolate from incompatible materials, particularly strong oxidizing agents and strong bases[1].

Accidental Release Measures: In the event of a spill, follow these steps immediately:

Ensure Safety: Evacuate non-essential personnel and ensure adequate ventilation.

Prevent Spread: Stop the leak or spill if it is safe to do so. Prevent the chemical from

entering drains or waterways[4].

Containment: Absorb the spilled material using an inert absorbent such as sand, earth, or

vermiculite[2][4].

Collection: Using spark-proof tools, collect the absorbed material and place it into a suitable,

properly labeled, and closed container designated for hazardous waste disposal[2][4].
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Quantitative Data Summary
The following table summarizes key quantitative data for 3-Phenoxybenzaldehyde, crucial for

transport and safety classifications.

Property Value Source(s)

UN Number 2810 [4]

Transport Hazard Class 6.1 (Toxic Liquid) [4]

Packing Group III [4]

Flash Point >112 °C (>233.6 °F) [3]

Aquatic Toxicity
EC50 (Daphnia magna, 48h):

0.16 mg/L
[4]

Signal Word Danger [1][4]

Step-by-Step Disposal Protocol for 3-
Phenoxybenzaldehyde
Proper disposal is a critical final step in the chemical lifecycle. 3-Phenoxybenzaldehyde and

its containers must be treated as hazardous waste. Disposal procedures must comply with all

applicable federal, state, and local regulations, such as the Resource Conservation and

Recovery Act (RCRA) in the United States[1][4][6][7].

Experimental Protocols: Waste Disposal Methodology

Waste Identification and Classification:

Identify the waste as 3-Phenoxybenzaldehyde.

Under regulations like RCRA, this chemical must be classified as hazardous waste due to

its toxicity[1][2][8]. The generator of the waste is legally responsible for this classification[1]

[2].

Waste Segregation and Storage:
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Do not mix 3-Phenoxybenzaldehyde waste with other waste streams[4].

Keep the waste in its original container or a compatible, properly labeled substitute[4].

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "3-Phenoxybenzaldehyde."

Store the sealed waste container in a designated, secure satellite accumulation area or

central storage area that is cool, dry, and well-ventilated.

Arranging for Disposal:

Disposal of 3-Phenoxybenzaldehyde must be handled by a licensed and certified

hazardous waste disposal company[4]. Do not attempt to dispose of this chemical via

standard laboratory drains or municipal trash.

Contact your institution's Environmental Health and Safety (EHS) department to

coordinate a pickup.

Provide the disposal company with the Safety Data Sheet (SDS) for 3-
Phenoxybenzaldehyde.

Disposal of Contaminated Materials:

Any materials used to clean up spills (e.g., absorbent pads, vermiculite) and any empty

containers are also considered hazardous waste.

Handle uncleaned, empty containers as you would the product itself[4].

Package and label these materials for disposal by the licensed waste contractor.

Documentation:

Maintain accurate records of the amount of 3-Phenoxybenzaldehyde waste generated

and the date it was moved to the central accumulation area.

Ensure a hazardous waste manifest is completed to track the waste from its point of

generation to its final disposal facility, in accordance with the "cradle-to-grave" principle of
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hazardous waste management[7][9].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-
Phenoxybenzaldehyde.
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Caption: Workflow for the proper disposal of 3-Phenoxybenzaldehyde waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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